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Compound of Interest

Compound Name: 2,2-Dimethyl-3-nonanol

CAS No.: 25966-64-7

Cat. No.: B8743461

Get Quote

Executive Summary: Operational Directive
Do not dispose of 2,2-Dimethyl-3-nonanol down the drain. Despite being an alcohol, this

compound (C₁₁H₂₄O) is highly lipophilic and water-insoluble. Disposal into municipal water

systems will cause immediate phase separation, coating plumbing infrastructure and violating

EPA Clean Water Act regulations.

Primary Disposal Path: Segregate into Non-Halogenated Organic Solvent waste streams.

RCRA Classification: While likely a high-flashpoint combustible (Flash Point > 60°C), it should

be managed under D001 (Ignitable) protocols in mixed solvent streams to ensure high-

temperature incineration.

Chemical Profile & Risk Assessment
To dispose of a chemical safely, you must understand its behavior in the waste container.[1]

2,2-Dimethyl-3-nonanol is a higher-molecular-weight secondary alcohol with a bulky tert-butyl

group.
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Property Value (Est/Analog)* Operational Implication

Molecular Formula C₁₁H₂₄O
High carbon content; excellent

fuel for incineration.

Water Solubility Negligible (< 1 g/L)

Critical: Will form a top layer in

aqueous waste, creating "dead

volume" and potential vapor

pressure issues.

Flash Point ~95°C - 105°C

Combustible IIIB. Low vapor

risk at RT, but flammable if

heated.

Reactivity Stable

Compatible with most organic

solvents (Acetone, Hexane).

Incompatible with strong

oxidizers (Nitric/Chromic acid).

Specific Gravity ~0.83 g/mL Lighter than water; will float.

*Note: Exact physicochemical data for this specific isomer is rare. Data extrapolated from

homologous series (2-Nonanol, 2,2-Dimethyl-3-pentanol).

The "Phase Separation" Hazard
In a mixed waste container, 2,2-Dimethyl-3-nonanol acts as a surfactant/oil. If poured into an

aqueous waste container (e.g., HPLC waste with high water content), it will separate.

The Risk: If the container is pumped out from the bottom, the organic layer remains. If

pumped from the top, the pure organic slug may overwhelm the treatment system.

The Fix: Strictly segregate into Organic waste streams (0-10% water max).

Step-by-Step Disposal Protocol
Phase 1: Segregation & Preparation

Isolate the Waste: Do not mix with halogenated solvents (Dichloromethane, Chloroform) if

your facility separates them. Halogens increase incineration costs and require scrubbers.
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Check pH: Ensure the solution is neutral (pH 6-8). If the alcohol was used in a reaction with

acids/bases, neutralize before adding to the solvent drum to prevent drum corrosion.

Container Selection: Use High-Density Polyethylene (HDPE) or Safety Glass containers.

Avoid low-grade plastics that may swell upon long-term exposure to C11 alcohols.

Phase 2: Labeling (The "Self-Validating" Step)
A label must tell the story of the waste to the chemist who picks it up 3 months later.

Constituents: Write "2,2-Dimethyl-3-nonanol" (do not use abbreviations like "DMN").

Hazards: Check "Combustible" and "Irritant".[2]

Phase 3: Waste Stream Decision Logic
Use the following workflow to determine the exact destination of your waste.

Waste: 2,2-Dimethyl-3-nonanol

Is the waste pure 
or mixed with organics?

Is it mixed with 
>20% Water?

Aqueous Mix

Contains Halogens? 
(DCM, Chloroform)

Pure/Organic Mix

STREAM C: Aqueous Waste 
(Risk of Separation)

No (Trace Water)

ACTION: Add Emulsifier or 
Separate Layers before Disposal

Yes (>20% Water)

STREAM A: Non-Halogenated 
Organic Waste (Preferred)

No
STREAM B: Halogenated 

Organic Waste

Yes

Organic Layer

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b8743461/docs?utm_src=pdf-body#2-2-dimethyl-3-nonanol-proper-disposal-procedures
https://www.tcichemicals.com/BE/en/sds/D2387_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8743461?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Figure 1: Decision logic for segregating lipophilic alcohol waste. Note that Stream A is the

standard path for this compound.

Spill Response Procedures
Since 2,2-Dimethyl-3-nonanol is oily and combustible, standard paper towels are often

insufficient and can create a "wicking" fire hazard.

Secure Area: Remove ignition sources. Although the flash point is high, static discharge can

ignite vapors if the liquid is heated or aerosolized.

Absorb: Use Vermiculite, Bentonite Clay, or Polypropylene Pads (Universal Pig Mats).

Why? Clay-based absorbents suppress vapor pressure and do not burn.

Clean Up:

Scoop absorbed material into a wide-mouth jar.

Wash the surface with a detergent solution (soap/water) to emulsify the remaining oily

residue.

Do not use acetone to clean the floor; it increases the flammability of the spill area.

Regulatory Framework & Compliance
EPA Resource Conservation and Recovery Act (RCRA)
[3][4][5][6]

Waste Code: Technically, if the Flash Point is > 60°C (140°F), it does not meet the strict

definition of D001 (Ignitable). However, best practice dictates managing it as D001 because

it supports combustion.

Aquatic Toxicity: Long-chain alcohols can be toxic to aquatic life. Under 40 CFR 261.3,

dilution into sewer systems is prohibited (Dilution is not the solution to pollution).
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Department of Transportation (DOT)
If shipping waste off-site:

Proper Shipping Name: Waste Alcohols, n.o.s. (2,2-Dimethyl-3-nonanol)

Hazard Class: 3 (Flammable Liquid) or Combustible Liquid (depending on bulk volume).

Packing Group: III (Low danger).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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